Cas no 1995864-24-8 (2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide)

• Product Name: 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide
• CAS No: 1995864-24-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6306138
• PubChem ID: 165507402
• Update Time: 2025-10-29

2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide
• EN300-1298837
• 1995864-24-8

• Inchi： 1S/C7H11N3O2S/c1-12-6-3-4(13-10-6)2-5(8)7(9)11/h3,5H,2,8H2,1H3,(H2,9,11)
• InChI Key： HDDBOYBUXQCSLD-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)CC(C(N)=O)N

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 120Ų

Additional information on 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide

Introduction to 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide (CAS No. 1995864-24-8)

2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1995864-24-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound belongs to a class of heterocyclic derivatives that often exhibit promising pharmacological properties, particularly in the modulation of enzyme activity and interaction with biological targets.

The structural framework of 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide incorporates a thiazole ring, which is a key pharmacophore in many bioactive molecules. Thiazole derivatives are well-documented for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of a methoxy group at the 3-position of the thiazole ring and an amide functional group at the 3-position of the propanamide moiety further enhances its complexity and potential for biological interaction. These structural elements contribute to the compound's solubility, stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide with various enzymes and receptors. Studies suggest that this compound may interact with targets involved in metabolic pathways, inflammation, and cell signaling. For instance, preliminary computational studies indicate that it could bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been hypothesized, suggesting potential applications in managing metabolic disorders.

The synthesis of 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The thiazole ring is typically synthesized via the Hantzsch thiazole synthesis or through cyclization reactions involving appropriate precursors. The introduction of the methoxy group and the amide functionality is achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as flow chemistry have been explored to optimize these reactions, improving scalability and reducing byproduct formation.

In vitro studies have begun to elucidate the pharmacological profile of 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide. Initial assays have shown moderate activity against certain bacterial strains, suggesting potential antimicrobial properties. Furthermore, its interaction with human cell lines has been investigated for cytotoxicity and pro-apoptotic effects. These findings are particularly intriguing given the increasing prevalence of multidrug-resistant bacteria and the need for novel therapeutic agents.

The compound's potential extends beyond antimicrobial applications. Research is ongoing to explore its effects on inflammatory pathways, particularly its ability to modulate cytokine production and inhibit inflammatory mediators. Preliminary data suggest that it may interfere with key signaling cascades involved in inflammation, such as NFκB and MAPK pathways. This makes it a promising candidate for developing treatments for chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the compound's role in cancer research. Thiazole derivatives have been extensively studied for their anticancer properties due to their ability to induce apoptosis and inhibit tumor growth. Studies on 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide have shown preliminary evidence of inhibiting proliferation in certain cancer cell lines by disrupting microtubule formation or inducing oxidative stress. These findings warrant further investigation into its mechanisms of action and potential as an anticancer agent.

The development of novel drug candidates requires rigorous evaluation through preclinical studies before moving into clinical trials. Current research on 2-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide focuses on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Techniques such as structure-based drug design and ligand-based virtual screening are being employed to modify its structure for improved efficacy and safety profiles.

The environmental impact of pharmaceutical compounds is also a critical consideration during drug development. Efforts are being made to assess the biodegradability and ecotoxicity of 2-amino-3-(3-methoxy-1,2-thiazol-5-y l)propanamide to ensure that its use does not pose significant risks to aquatic ecosystems. Green chemistry principles are being integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 2-amino - 3 - ( 3 - meth oxy - 1 , 2 - thia z ol - 5 - yl ) pro pan am ide ( CAS No . 1995864 - 24 - 8 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for developing new treatments against various diseases . As research progresses , additional insights into its mechanism s of action , pharmacokinetic properties , and environmental impact will be crucial in determining its potential as a therapeutic agent . Continued investigation into this compound holds promise for advancing our understanding of medicinal chemistry and contributing to the development of novel drugs that address unmet medical needs .